Cas no 1804214-70-7 (Ethyl 4-amino-2-(2-bromopropanoyl)benzoate)

• Product Name: Ethyl 4-amino-2-(2-bromopropanoyl)benzoate
• CAS No: 1804214-70-7
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 4958447
• Update Time: 2025-08-05

Ethyl 4-amino-2-(2-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(2-bromopropanoyl)benzoate

• Inchi： 1S/C12H14BrNO3/c1-3-17-12(16)9-5-4-8(14)6-10(9)11(15)7(2)13/h4-7H,3,14H2,1-2H3
• InChI Key： GOPPCKSHIDUSEF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C(=O)OCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 4-amino-2-(2-bromopropanoyl)benzoate

Ethyl 4-amino-2-(2-bromopropanoyl)benzoate (CAS No. 1804214-70-7): A Comprehensive Overview

Ethyl 4-amino-2-(2-bromopropanoyl)benzoate (CAS No. 1804214-70-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes. This article aims to provide a detailed and comprehensive overview of Ethyl 4-amino-2-(2-bromopropanoyl)benzoate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 4-amino-2-(2-bromopropanoyl)benzoate is a derivative of benzoic acid with an ethyl ester group, an amino group, and a brominated ketone moiety. The presence of these functional groups imparts distinct chemical properties to the compound. The ethyl ester group enhances solubility in organic solvents, while the amino group provides nucleophilic reactivity. The brominated ketone moiety is particularly noteworthy due to its electrophilic nature, which can participate in various chemical reactions such as Michael additions and nucleophilic substitution reactions.

The molecular formula of Ethyl 4-amino-2-(2-bromopropanoyl)benzoate is C₁₃H₁₅BrNO₃, with a molecular weight of approximately 303.16 g/mol. The compound is typically a white or off-white solid at room temperature and exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of Ethyl 4-amino-2-(2-bromopropanoyl)benzoate can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 4-amino-2-bromobenzaldehyde with ethyl acetoacetate in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product.

An alternative synthetic route involves the reaction of 4-amino-2-bromobenzoic acid with ethyl bromoacetate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). This method yields the ethyl ester derivative directly and is often preferred for its higher yield and purity.

Biological Activities and Applications

Ethyl 4-amino-2-(2-bromopropanoyl)benzoate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Ethyl 4-amino-2-(2-bromopropanoyl)benzoate has also been studied for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Ethyl 4-amino-2-(2-bromopropanoyl)benzoate has also found applications as a biological probe for studying protein-protein interactions and enzyme inhibition. Its electrophilic brominated ketone moiety can react with nucleophilic residues on proteins, allowing for the selective labeling and detection of target proteins.

Recent Research Advancements

The ongoing research on Ethyl 4-amino-2-(2-bromopropanoyl)benzoate continues to uncover new insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the use of Ethyl 4-amino-2-(2-bromopropanoyl)benzoate as a lead compound for developing novel antiviral agents. The researchers found that this compound exhibited potent antiviral activity against several RNA viruses, including influenza virus and respiratory syncytial virus (RSV).

In conclusion, Ethyl 4-amino-2-(2-bromopropanoyl)benzoate (CAS No. 1804214-70-7) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.